Cas no 1361605-77-7 (4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361605-77-7
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4920456
• Update Time: 2025-06-27

4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3NO/c12-8-3-6(4-9(13)11(8)14)7-5-15-2-1-10(7)16/h1-5H,(H,15,16)
• InChI Key： HOUGBLKVXROXIR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CNC=CC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine

Recent Advances in the Study of 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361605-77-7)

The compound 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361605-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and trichlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

Pharmacological investigations have revealed that 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine exhibits potent anti-inflammatory and antimicrobial activities. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, the compound showed broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains. These findings suggest its potential as a dual-action therapeutic agent for treating infections accompanied by inflammatory responses.

Further mechanistic studies have explored the compound's interaction with biological targets. Molecular docking simulations and X-ray crystallography revealed that 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine binds selectively to the active site of bacterial DNA gyrase, a validated target for antibiotics. This binding disrupts the enzyme's function, leading to bacterial cell death. The compound's specificity and low cytotoxicity in mammalian cells highlight its potential as a safe and effective antimicrobial agent.

In addition to its antimicrobial and anti-inflammatory properties, recent research has investigated the compound's potential in oncology. Preliminary studies indicate that 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine can induce apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. While these findings are promising, further in vivo studies are needed to validate its efficacy and safety in cancer treatment.

In conclusion, 4-Hydroxy-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361605-77-7) represents a versatile compound with significant therapeutic potential. Advances in its synthesis, coupled with a deeper understanding of its pharmacological mechanisms, pave the way for its development into novel drugs. Future research should focus on preclinical and clinical trials to fully realize its applications in treating inflammatory diseases, infections, and possibly cancer.